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Compound of Interest

Compound Name: Pep27

Cat. No.: B1576985 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Pep27 is a 27-amino acid signal peptide secreted by Streptococcus pneumoniae that has been

identified as a major virulence factor.[1] Research has shown that Pep27 and its analogs

exhibit significant antimicrobial properties against a range of pathogenic Gram-positive and

Gram-negative bacteria, including multidrug-resistant (MDR) strains.[1][2] Unlike many

antimicrobial agents, Pep27 has been reported to have no hemolytic effect on human

erythrocytes, suggesting a favorable preliminary safety profile.[2]

These application notes provide a comprehensive set of protocols for the systematic evaluation

of the antimicrobial efficacy and cytotoxic profile of Pep27. The described assays—Minimum

Inhibitory Concentration (MIC), Minimum Bactericidal Concentration (MBC), Time-Kill Kinetics,

Hemolysis, and Cytotoxicity—represent the standard in vitro methods for characterizing novel

antimicrobial peptides.[3][4][5][6]

Experimental Workflow
The overall workflow for evaluating Pep27 involves a tiered approach, beginning with primary

screening for antimicrobial activity and progressing to more detailed characterization of its

bactericidal effects and safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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